3-allyl-4-[(2-chlorobenzyl)oxy]-5-ethoxybenzaldehyde

• IUPAC Name: 4-[(2-chlorophenyl)methoxy]-3-ethoxy-5-prop-2-enylbenzaldehyde
• InChI: InChI=1S/C19H19ClO3/c1-3-7-15-10-14(12-21)11-18(22-4-2)19(15)23-13-16-8-5-6-9-17(16)20/h3,5-6,8-12H,1,4,7,13H2,2H3
• InChI Key: VUTYXVLVKAVTEG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC2=CC=CC=C2Cl)CC=C)C=O
• Molecular Formula: C19H19ClO3
• Molecular Weight: 330.8 g/mol

Description

3-allyl-4-[(2-chlorobenzyl)oxy]-5-ethoxybenzaldehyde, commonly known as ACBE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ACBE is a benzaldehyde derivative that is synthesized through a multistep process, and its molecular formula is C19H19ClO3.

Scientific Research Applications

ACBE has potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, ACBE has been studied for its potential as an antitumor agent due to its ability to induce apoptosis in cancer cells. It has also been investigated for its potential as an anti-inflammatory and analgesic agent. In biochemistry, ACBE has been used as a tool to study the mechanism of action of enzymes involved in lipid metabolism. In materials science, ACBE has been used as a precursor for the synthesis of various functional materials, including polymers and nanoparticles.

Mechanism of Action

The mechanism of action of ACBE is not fully understood, but it is believed to involve the inhibition of various enzymes involved in cellular processes. ACBE has been shown to induce apoptosis in cancer cells by inhibiting the activity of the enzyme topoisomerase II. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. Additionally, ACBE has been shown to inhibit the activity of acyl-CoA:cholesterol acyltransferase (ACAT), an enzyme involved in lipid metabolism.
Biochemical and Physiological Effects:
ACBE has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that ACBE can induce apoptosis in cancer cells and inhibit the activity of COX-2 and ACAT. In animal studies, ACBE has been shown to have analgesic and anti-inflammatory effects. Additionally, ACBE has been shown to have a protective effect on the liver in animal models of liver injury.

Advantages and Limitations for Lab Experiments

One advantage of ACBE is its potential as a versatile tool for scientific research in various fields. ACBE can be used as a precursor for the synthesis of various functional materials and as a tool to study the mechanism of action of enzymes involved in cellular processes. However, the synthesis of ACBE is a complex process that requires specialized equipment and expertise. Additionally, the mechanism of action of ACBE is not fully understood, and further research is needed to fully elucidate its biochemical and physiological effects.

Future Directions

There are several future directions for research on ACBE. One direction is to further investigate its potential as an antitumor agent and to study its mechanism of action in cancer cells. Another direction is to investigate its potential as an anti-inflammatory and analgesic agent and to study its mechanism of action in animal models of inflammation and pain. Additionally, further research is needed to fully elucidate the biochemical and physiological effects of ACBE and to investigate its potential as a tool for the synthesis of functional materials.

Synthesis Methods

ACBE is synthesized through a multistep process that involves the reaction of 2-chlorobenzyl chloride with 3-allyl-4-hydroxy-5-ethoxybenzaldehyde in the presence of a base such as sodium hydroxide. The resulting intermediate is then subjected to a series of reactions, including oxidation, reduction, and esterification, to obtain the final product. The synthesis of ACBE is a complex process that requires specialized equipment and expertise.